Cas no 445491-09-8 (Benzene,1,3-difluoro-5-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene,1,3-difluoro-5-[2-(trimethylsilyl)ethynyl]-
• CAS No: 445491-09-8
• MF: C₁₁H₁₂F₂Si
• MW: 210.29529094696
• MDL: MFCD04039981
• CID: 327636
• PubChem ID: 24881238
• Update Time: 2025-04-19

Benzene,1,3-difluoro-5-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-difluoro-5-[2-(trimethylsilyl)ethynyl]-
• (2-(3,5-difluorophenyl)ethynyl)trimethylsilane
• (3,5-DIFLUOROPHENYLETHYNYL)TRIMETHYLSILANE
• 2-(3,5-difluorophenyl)ethynyl-trimethylsilane
• (3,5-Difluorophenyl)(trimethylsilyl)acetylene
• (3,5-difluoro-phenylethynyl)-trimethyl-silane
• 589330_ALDRICH
• AC1NB8IM
• ACMC-20apok
• CTK8C6351
• I14-45551
• SureCN852757
• DTXSID30403565
• AMY42156
• MFCD04039981
• AKOS015913148
• ((3,5-Difluorophenyl)ethynyl)trimethylsilane
• 1,3-Difluoro-5-[2-(Trimethylsilyl)Ethynyl]Benzene
• 445491-09-8
• (3,5-Difluorophenylethynyl)trimethylsil
• (3,5-Difluorophenylethynyl)trimethylsilane, 98%
• C11H12F2Si
• SCHEMBL852757
• G89996
• (3 5-DIFLUOROPHENYLETHYNYL)TRIMETHYLSIL&

• MDL： MFCD04039981
• Inchi： 1S/C11H12F2Si/c1-14(2,3)5-4-9-6-10(12)8-11(13)7-9/h6-8H,1-3H3
• InChI Key： SJTKBXIQLYSMRR-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C=C(C=1)F)F)(C)(C)C

Computed Properties

• Exact Mass: 210.06800
• Monoisotopic Mass: 210.06763324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.995 g/mL at 25 °C(lit.)
• Boiling Point: 200-201 °C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.4920(lit.)
• Solubility: Insuluble (4.0E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.19370

Benzene,1,3-difluoro-5-[2-(trimethylsilyl)ethynyl]- Security Information

• WGK Germany：3